Cas no 1156433-10-1 (1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 1156433-10-1
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• MDL: MFCD12641461
• CID: 4573691
• PubChem ID: 43420875
• Update Time: 2025-10-23

1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-[(4-chlorophenyl)methyl]-3,5-dimethyl-
• 1-[(4-Chlorophenyl)methyl]-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid
• 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD12641461
• Inchi： 1S/C13H13ClN2O2/c1-8-12(13(17)18)9(2)16(15-8)7-10-3-5-11(14)6-4-10/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： FCIMHJZZFLTNTL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(C)=C(C(O)=O)C(C)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 449.0±45.0 °C at 760 mmHg
• Flash Point: 225.4±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid

Introduction to 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1156433-10-1)

1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1156433-10-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl moiety and a carboxylic acid functional group in its structure contributes to its unique chemical properties, making it a valuable intermediate in the development of novel drug candidates.

The structural framework of 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid incorporates several key features that enhance its utility in medicinal chemistry. The 3,5-dimethyl substitution pattern on the pyrazole ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the methyl group at the 1-position and the carboxylic acid at the 4-position provide opportunities for further derivatization, enabling chemists to explore a wide range of pharmacological profiles.

In recent years, there has been a growing interest in pyrazole derivatives due to their reported efficacy in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The chlorophenyl substituent, in particular, has been shown to enhance binding affinity to certain biological receptors, making it a common feature in drug design strategies. This compound's potential as a building block for more complex molecules has positioned it as a subject of extensive research in academic and industrial settings.

Recent studies have highlighted the significance of 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid in the development of novel therapeutic agents. Researchers have demonstrated its role as a precursor in synthesizing molecules with promising anti-inflammatory properties. The compound's ability to interact with specific enzymes and receptors has been investigated through both computational modeling and experimental validation. These efforts have revealed its potential as a lead compound for further optimization towards clinical applications.

The synthesis of 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize byproduct formation, making the process more sustainable and scalable for industrial production.

The pharmacological evaluation of 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid has revealed intriguing biological activities that warrant further exploration. Preclinical studies have indicated its potential efficacy against certain inflammatory diseases by modulating key signaling pathways. Additionally, its interaction with viral proteases has been studied as a possible mechanism for antiviral therapy. These findings underscore the compound's significance as a candidate for drug development in addressing unmet medical needs.

The chemical properties of 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid also make it a valuable tool in chemical biology research. Its ability to serve as a probe for understanding enzyme mechanisms and receptor binding has been exploited in various biochemical assays. Researchers have utilized this compound to gain insights into the structure-function relationships of target proteins, which is crucial for rational drug design.

In conclusion, 1-(4-Chlorophenyl)methyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1156433-10-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in advancing drug discovery is likely to grow.